Cas no 898760-23-1 ( )

  structure
  structure
Product Name: 
CAS No:898760-23-1
MF:C14H15NO3
MW:245.273803949356
MDL:MFCD07699372
CID:994032
PubChem ID:24723665
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • (4-butoxyphenyl)-(1,3-oxazol-2-yl)methanone
    • 2-(4-BUTOXYBENZOYL)OXAZOLE
    • 2-(2-ETHOXY PHENOXY) ETHYL BROMIDE
    • 2-(4-BUTOXYBENZOYL)-1,3-OXAZOLE
    • D83018
    • 898760-23-1
    • CS-0152086
    • (4-Butoxyphenyl)(1,3-oxazol-2-yl)methanone
    • DTXSID90642099
    • BS-50315
    • AKOS016019020
    • MFCD07699372
    • Methanone, (4-butoxyphenyl)-2-oxazolyl-
    •  
    • MDL: MFCD07699372
    • Inchi: 1S/C14H15NO3/c1-2-3-9-17-12-6-4-11(5-7-12)13(16)14-15-8-10-18-14/h4-8,10H,2-3,9H2,1H3
    • InChI Key: DCBDQIREDMOEDJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(C2=NC=CO2)=O)=CC=1)CCCC

Computed Properties

  • Exact Mass: 245.10500
  • Monoisotopic Mass: 245.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.129
  • Boiling Point: 391.9°C at 760 mmHg
  • Flash Point: 190.8°C
  • Refractive Index: 1.529
  • PSA: 52.33000
  • LogP: 3.08450
  • pka: -2.10±0.10(Predicted)

  Security Information

  • Storage Condition:2-8°C

  Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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